![molecular formula C13H16ClNO B6175698 (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol CAS No. 2269478-73-9](/img/no-structure.png)
(1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol
Overview
Description
(1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol, also known as chlorcyclizine, is a synthetic cyclic ether that has been used for a variety of scientific research applications. It is a member of the azabicyclo family, which is a group of compounds that contain a ring of 8 atoms, with a nitrogen atom at the center. Chlorcyclizine has several unique properties that make it an ideal candidate for a variety of research applications.
Scientific Research Applications
Chlorcyclizine has been used for a variety of scientific research applications. It has been used to study the effects of cyclic ethers on the nervous system, as well as to investigate the effects of cyclic ethers on the cardiovascular system. Additionally, (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne has been used to study the effects of cyclic ethers on the reproductive system, as well as to investigate the effects of cyclic ethers on the immune system. Furthermore, (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne has been used to study the effects of cyclic ethers on the endocrine system, as well as to investigate the effects of cyclic ethers on the metabolism.
Mechanism of Action
The mechanism of action of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne is not fully understood. However, it is believed that (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne binds to specific receptors in the brain, resulting in the activation of certain neurotransmitters and/or hormones. This activation is believed to be responsible for the various biochemical and physiological effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne.
Biochemical and Physiological Effects
Chlorcyclizine has been shown to have a variety of biochemical and physiological effects. It has been shown to have an anticholinergic effect, which means that it can block the action of the neurotransmitter acetylcholine. Additionally, (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne has been shown to have an anti-inflammatory effect, as well as an analgesic effect. Furthermore, (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne has been shown to have a sedative effect, as well as a bronchodilator effect.
Advantages and Limitations for Lab Experiments
The use of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne in laboratory experiments has several advantages. One advantage is that it is relatively easy to synthesize, which makes it an ideal candidate for a variety of research applications. Additionally, (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne has a wide range of effects on the body, which makes it a useful tool for studying the effects of cyclic ethers on the body. However, there are also some limitations to the use of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne in laboratory experiments. One limitation is that it is not always possible to accurately predict the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the body, as it can have unpredictable effects on certain individuals. Additionally, the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne can vary depending on the dosage and the individual, which can make it difficult to accurately measure its effects.
Future Directions
There are several potential future directions for (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne research. One potential direction is to further investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the nervous system, as well as to investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the cardiovascular system. Additionally, further research could be conducted to investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the reproductive system, as well as to investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the immune system. Furthermore, further research could be conducted to investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the endocrine system, as well as to investigate the effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne on the metabolism. Finally, further research could be conducted to investigate the potential therapeutic applications of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne, as well as to investigate the potential side effects of (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne.
Synthesis Methods
Chlorcyclizine can be synthesized via a two-step process. The first step involves the reaction of 4-chloroaniline and ethyl cyanoacetate in the presence of sodium hydroxide and a catalytic amount of anhydrous aluminum chloride. This reaction results in the formation of the desired (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol product. The second step involves the reaction of the product with hydrogen chloride in a 1:1 molar ratio in the presence of anhydrous aluminum chloride. This reaction results in the formation of the desired (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-olne product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-chlorophenylacetonitrile", "1,3-cyclohexadiene", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "methanol", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Reduction of 4-chlorophenylacetonitrile with sodium borohydride in methanol to form 4-chlorophenylethylamine", "Step 2: Cyclization of 4-chlorophenylethylamine with 1,3-cyclohexadiene in the presence of hydrochloric acid to form (1R,3S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]oct-3-ene", "Step 3: Hydrolysis of (1R,3S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]oct-3-ene with sodium hydroxide to form (1R,3S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol", "Step 4: Protection of the hydroxyl group in (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol with acetic anhydride in the presence of acetic acid to form (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-yl acetate", "Step 5: Deprotection of the hydroxyl group in (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-yl acetate with sodium bicarbonate in water to form (1R,3S,5S)-3-(4-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol" ] } | |
CAS RN |
2269478-73-9 |
Molecular Formula |
C13H16ClNO |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
